Cas no 408508-52-1 (2-Phenylquinolin-7-amine)

2-Phenylquinolin-7-amine is a heterocyclic aromatic compound featuring a quinoline core substituted with a phenyl group at the 2-position and an amino group at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid, conjugated framework enhances stability and facilitates applications in optoelectronic materials and coordination chemistry. The amino group provides a reactive site for further functionalization, enabling the development of derivatives with tailored properties. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications. This compound is particularly useful in the design of ligands, dyes, and bioactive molecules.
2-Phenylquinolin-7-amine structure
2-Phenylquinolin-7-amine structure
Product Name:2-Phenylquinolin-7-amine
CAS No:408508-52-1
MF:C15H12N2
MW:220.269183158875
CID:1024038
PubChem ID:70700500
Update Time:2025-11-01

2-Phenylquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylquinolin-7-amine
    • 2-Phenyl-7-aminoquinoline
    • 2-phenyl-7-Quinolinamine
    • 2-Phenyl-[7]chinolylamin
    • 2-phenyl-[7]quinolylamine
    • ACT10274
    • AK101822
    • ANW-62641
    • CTK8B9515
    • KB-232098
    • SB69878
    • 408508-52-1
    • DB-365267
    • DTXSID80743322
    • MDL: MFCD19302631
    • Inchi: 1S/C15H12N2/c16-13-8-6-12-7-9-14(17-15(12)10-13)11-4-2-1-3-5-11/h1-10H,16H2
    • InChI Key: PSZZUSLHDNUPNH-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C2C=CC(=CC=12)N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 220.100048391g/mol
  • Monoisotopic Mass: 220.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.9Ų

2-Phenylquinolin-7-amine Pricemore >>

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